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Compound of Interest

Compound Name: Cbhipes

cat. No.: B10773512

It is highly likely that "Cbipes" is a typographical error and the intended substance is PIPES
(piperazine-N,N'-bis(2-ethanesulfonic acid)), a common buffering agent used in biological and
biochemical research. The following disposal procedures are for PIPES buffer.

Researchers, scientists, and drug development professionals must adhere to proper chemical
disposal protocols to ensure laboratory safety and environmental protection. The disposal of
PIPES buffer, while generally not considered highly hazardous, requires careful consideration
of its formulation and any potential contaminants.

Immediate Safety and Logistical Information

PIPES buffer is not classified as a hazardous substance according to most safety data sheets
(SDS) and is considered biodegradable.[1] It is not regulated for transport, indicating a low
hazard profile.[2] However, used or degraded PIPES buffer may be classified as hazardous
waste depending on what it has been mixed with.[1]

Key Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
when handling PIPES buffer for disposal.

e Avoid generating dust if handling the solid form of PIPES.[1]

e Ensure good ventilation in the work area.[2]

Step-by-Step Disposal Plan
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o Assess for Contamination: Before disposal, determine if the PIPES buffer has been mixed
with any hazardous materials. This is the most critical step in determining the correct
disposal route.

e Uncontaminated PIPES Buffer:

o Small Quantities: For small amounts of uncontaminated PIPES buffer solution, it may be
permissible to dilute it with plenty of water and pour it down the drain. However, always
check with your institution's specific guidelines and local regulations first.

o Large Quantities: For larger volumes, consult your institution's Environmental Health and
Safety (EHS) office for guidance.

e Contaminated PIPES Buffer:

o If the PIPES buffer is contaminated with hazardous substances (e.g., heavy metals,
organic solvents, biological materials), it must be treated as hazardous waste.

o Collect the contaminated buffer in a clearly labeled, sealed, and appropriate waste
container. Do not mix incompatible wastes.

o The container should be stored in a designated satellite accumulation area until it is
collected by your institution's hazardous waste management service.

e Disposal of Empty Containers:
o Empty containers that held PIPES buffer should be thoroughly rinsed with water.

o After rinsing, the labels should be defaced or removed, and the container can typically be
disposed of in the regular trash.

o If the container held PIPES buffer that was contaminated with acutely hazardous waste, it
must be triple-rinsed, and the rinsate collected as hazardous waste.

Quantitative Data Summary
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Property Value Source
CAS Number 5625-37-6
Molecular Weight 302.36 g/mol

) Solid (powder) or aqueous
Physical State

solution
pH Range Buffering range of 6.1 - 7.5 N/A
Water Solubility Soluble
Biodegradability Biodegradable
Hazard Classification Not classified as hazardous

Disposal Workflow Diagram
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Start: PIPES Buffer Disposal
Is the buffer contaminated with hazardous materials?

Contaminated

Collect in a labeled, sealed, compatible hazardous waste container|

Uncontaminated

Store in a designated Satellite Accumulation Area

Arrange for pickup by hazardous waste management Dilute with ample water and pour down the drain (Check local regulations) il Consult Environmental Health & Safety (EHS) for large quantities

End Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of PIPES buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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